molecular formula C23H23N5O7 B2747488 4-(2-(3-(3-Benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamido)benzamide oxalate CAS No. 1396715-70-0

4-(2-(3-(3-Benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamido)benzamide oxalate

Cat. No. B2747488
CAS RN: 1396715-70-0
M. Wt: 481.465
InChI Key: UZIMDJBYHUXJTH-UHFFFAOYSA-N
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Description

4-(2-(3-(3-Benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamido)benzamide oxalate is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. This compound is a member of the azetidinone class of antibiotics and has been found to exhibit potent antibacterial activity against a range of Gram-positive bacteria. In

Scientific Research Applications

Antibacterial Properties

1,3,4-Oxadiazoles, including our compound of interest, have demonstrated antibacterial activity. Researchers have synthesized derivatives with potent antibacterial effects against various bacterial strains. These compounds could serve as potential leads for novel antibiotics .

Antifungal Activity

The 1,3,4-oxadiazole scaffold has also shown antifungal properties. Compounds containing this core structure exhibit inhibitory effects against fungal pathogens. Further exploration of our compound may reveal its specific antifungal potential .

Analgesic and Anti-Inflammatory Effects

Studies suggest that 1,3,4-oxadiazole derivatives possess analgesic and anti-inflammatory properties. These compounds may modulate pain pathways and reduce inflammation, making them interesting targets for drug development .

Antiviral Potential

The broad biological activity spectrum of 1,3,4-oxadiazoles extends to antiviral effects. Researchers have investigated their ability to inhibit viral replication, making them relevant in the context of antiviral drug discovery .

Anticancer Properties

Compounds containing the 1,3,4-oxadiazole core have attracted attention as potential anticancer agents. Their ability to interfere with cancer cell growth, apoptosis, and metastasis makes them promising candidates for further investigation .

Cardiovascular Applications

Some 1,3,4-oxadiazole derivatives exhibit antihypertensive properties. These compounds may help regulate blood pressure and cardiovascular function. Our compound could be explored in this context .

properties

IUPAC Name

4-[[2-[3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetyl]amino]benzamide;oxalic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21N5O3.C2H2O4/c22-20(28)15-6-8-17(9-7-15)23-19(27)13-26-11-16(12-26)21-24-18(25-29-21)10-14-4-2-1-3-5-14;3-1(4)2(5)6/h1-9,16H,10-13H2,(H2,22,28)(H,23,27);(H,3,4)(H,5,6)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UZIMDJBYHUXJTH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN1CC(=O)NC2=CC=C(C=C2)C(=O)N)C3=NC(=NO3)CC4=CC=CC=C4.C(=O)(C(=O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H23N5O7
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

481.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(2-(3-(3-Benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamido)benzamide oxalate

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